Cas no 2171979-05-6 (9-methyl-5-(thiophen-3-yl)-1-oxa-4-azaspiro5.5undecane)

• Product Name: 9-methyl-5-(thiophen-3-yl)-1-oxa-4-azaspiro5.5undecane
• CAS No: 2171979-05-6
• MF: C₁₄H₂₁NOS
• MW: 251.387642621994
• CID: 6184342
• PubChem ID: 165588651
• Update Time: 2025-05-16

9-methyl-5-(thiophen-3-yl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-methyl-5-(thiophen-3-yl)-1-oxa-4-azaspiro5.5undecane
• EN300-1647459
• 9-methyl-5-(thiophen-3-yl)-1-oxa-4-azaspiro[5.5]undecane
• 2171979-05-6

• Inchi： 1S/C14H21NOS/c1-11-2-5-14(6-3-11)13(15-7-8-16-14)12-4-9-17-10-12/h4,9-11,13,15H,2-3,5-8H2,1H3
• InChI Key： LTAHEDAAOPOJBR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C2(CCC(C)CC2)OCCN1

Computed Properties

• Exact Mass: 251.13438547g/mol
• Monoisotopic Mass: 251.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.5Ų

Additional information on 9-methyl-5-(thiophen-3-yl)-1-oxa-4-azaspiro5.5undecane

Comprehensive Guide to 9-methyl-5-(thiophen-3-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2171979-05-6): Properties, Applications, and Market Insights

The compound 9-methyl-5-(thiophen-3-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2171979-05-6) is a unique spirocyclic structure that has garnered significant attention in pharmaceutical and material science research. This heterocyclic molecule combines a thiophene moiety with an oxa-azaspiro framework, creating a versatile scaffold with potential applications in drug discovery and specialty chemicals. The presence of both oxygen and nitrogen atoms in its spirocyclic architecture makes it particularly interesting for designing novel bioactive compounds.

Recent studies have highlighted the importance of spirocyclic compounds like 9-methyl-5-(thiophen-3-yl)-1-oxa-4-azaspiro[5.5]undecane in addressing current challenges in medicinal chemistry. The compound's rigid three-dimensional structure offers distinct advantages in molecular recognition and binding properties, making it valuable for developing new therapeutic agents. Researchers are particularly interested in its potential as a privileged structure for central nervous system (CNS) drug development, given the increasing demand for innovative treatments in neurology and psychiatry.

The synthesis of CAS 2171979-05-6 typically involves multi-step organic transformations, with careful control of stereochemistry being crucial for obtaining the desired product. Advanced techniques such as asymmetric catalysis and microwave-assisted synthesis have been explored to improve the efficiency of its production. The growing interest in sustainable chemistry has also led to investigations into greener synthetic routes for this compound, aligning with current industry trends toward environmentally friendly processes.

In material science applications, 9-methyl-5-(thiophen-3-yl)-1-oxa-4-azaspiro[5.5]undecane has shown promise as a building block for advanced functional materials. Its combination of electron-rich thiophene and spirocyclic rigidity makes it potentially useful in organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics. The compound's unique structural features may contribute to improved charge transport properties in these applications.

The market for specialized heterocyclic compounds like CAS 2171979-05-6 has been expanding steadily, driven by increasing R&D investments in pharmaceuticals and advanced materials. Pharmaceutical companies are particularly interested in screening such compounds against emerging biological targets, especially in areas like neurodegenerative diseases and oncology. The compound's drug-like properties and potential for structural modification make it a valuable asset in medicinal chemistry programs.

Quality control and characterization of 9-methyl-5-(thiophen-3-yl)-1-oxa-4-azaspiro[5.5]undecane require sophisticated analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are typically employed to ensure purity and confirm structural identity. These analytical methods are crucial for maintaining the compound's quality in research and potential commercial applications.

Storage and handling of CAS 2171979-05-6 require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, it should be stored in a cool, dry place away from strong oxidizing agents. Proper handling procedures should be followed to maintain the compound's stability and prevent contamination.

Future research directions for 9-methyl-5-(thiophen-3-yl)-1-oxa-4-azaspiro[5.5]undecane may include exploring its potential as a chiral auxiliary in asymmetric synthesis or investigating its biological activity against specific enzyme targets. The compound's unique structural features continue to inspire innovative applications across multiple scientific disciplines, making it an important subject of ongoing research in academic and industrial settings.